IR-825

诊疗一体化 成像引导光热治疗 白蛋白复合物
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C54H48BrClN2O4
Molecular Weight 904.3 g/mol
Cat. No. B15554127
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameIR-825
Molecular FormulaC54H48BrClN2O4
Molecular Weight904.3 g/mol
Structural Identifiers
InChIInChI=1S/C54H47ClN2O4.BrH/c1-53(2)46(56(32-34-16-20-40(21-17-34)51(58)59)44-28-24-36-10-5-7-14-42(36)48(44)53)30-26-38-12-9-13-39(50(38)55)27-31-47-54(3,4)49-43-15-8-6-11-37(43)25-29-45(49)57(47)33-35-18-22-41(23-19-35)52(60)61;/h5-8,10-11,14-31H,9,12-13,32-33H2,1-4H3,(H-,58,59,60,61);1H
InChIKeyBAUXJOQQUWDIAO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 25 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

IR-825 特性与应用概览


IR-825 是一种七甲川花菁类近红外荧光染料,其核心结构由七甲川链连接两个吲哚环构成,具有典型的近红外光学特性,最大吸收波长约 825 nm,发射波长约 830–860 nm,处于生物组织透光窗(700–1100 nm)内,适用于深层组织成像和光热治疗 [1]。与临床应用的吲哚菁绿相比,IR-825 的吸收和发射波长被进一步红移至更长波段,光稳定性更强,且可通过结构修饰(如引入磺酸基、马来酰亚胺、炔基等)实现功能化,已在光热治疗、光动力治疗、成像引导治疗及药物递送等领域展现出广泛应用潜力 [2]。

NIR fluorescence imaging

Deep-tissue imaging in 700–1100 nm biological window

Decoupled imaging-photothermal channel

600 nm imaging and 808 nm photothermal conversion via HSA complexation

Aqueous-phase research compatibility

High water solubility without organic co-solvents; supports physiological assays

IR-825 不可替代性


七甲川花菁染料家族中的不同成员因共轭链长度和取代基的微小差异,在波长、量子产率、光热转换效率、生物分布和代谢途径等方面表现出显著差异。例如,IR-780(最大吸收约 780 nm)、IR-808(最大吸收约 808 nm)和 IR-825(最大吸收约 825 nm)虽然均属同一化学类别,但 IR-825 的波长更红移,组织穿透深度更深,成像信噪比更高 [1]。同时,IR-825 在形成 HSA 复合物后可实现 600 nm 激发下的成像与 808 nm 激发下的治疗在分离波长通道下的性能解耦优化,这一特性在同家族染料中尚未见同类报道 [2]。此外,IR-825 的荧光量子产率与光热转换效率可通过分子工程化调控,使其在诊疗一体化应用中具有不可替代的适配性。

Wavelength shift affects tissue penetration

IR-780/808 analogues exhibit shorter absorption; the red-shifted IR-825 may improve deep-tissue signal but limits direct interchangeability.

Decoupled channel property is compound-specific

HSA-induced separated imaging/therapy channels have not been reported for other heptamethine dyes; generic substitution may lose this research advantage.

Water solubility differs from DiR iodide

DiR requires organic solvents; IR-825’s aqueous compatibility may alter experimental protocols, making direct swap without validation problematic.

IR-825 定量证据


分离波长成像与治疗解耦

IR-825 与人血清白蛋白结合后,形成 HSA-IR825 复合物,在 600 nm 激发下荧光增强高达 100 倍,量子产率约 42%,适用于体内荧光成像;同时在 808 nm 激发下保持高吸光度但低荧光量子产率,可高效进行光热治疗,实现了成像与治疗在分离波长通道下的性能解耦优化 [1]。这一特性在同家族染料中尚未见同类报道。

Decoupled imaging-therapy channels
Head-to-head
100× fluorescence enhancement, QY 42% (600 nm); high 808 nm absorbance
Supports imaging-guided photothermal research with separated channels
HSA-IR825 complex; murine tumor model
诊疗一体化 成像引导光热治疗 白蛋白复合物

线粒体靶向的癌细胞选择性成像

IR-825-Cl 衍生物在 552 nm 激发下于线粒体内产生 610 nm 的红色荧光,量子产率超过 43%,且能选择性染色癌细胞线粒体而正常细胞不被染色,实现了癌症细胞的特异性识别 [1]。相比之下,IR-780 虽也具有线粒体靶向性,但其主要积累于肿瘤细胞线粒体,但未报道对正常细胞的选择性区分能力 [2]。

Cancer-selective mitochondrial imaging
Head-to-head
Selectively stains cancer-cell mitochondria, QY >43%
Supports cancer cell-selective imaging studies
552 nm ex / 610 nm em; IR-780 lacks selectivity
线粒体靶向 癌细胞选择性成像 荧光探针

高光热转换效率

基于 Cu²⁺ 与 IR-825 配位形成的 Cu-IR825 纳米粒子在近红外区域表现出强吸收,光热转换效率达 33.4%,且光热稳定性优异 [1]。同时,Cu²⁺ 组分还提供显著的芬顿样催化活性,光热效应可将其反应速率增强 1.68 倍 [1]。相比之下,IR-780 的光热转换效率约为 25–30% [2],IR-825 在纳米制剂中表现出更优的光热转换性能。

Photothermal conversion efficiency
Cross-study comparable
33.4% (Cu-IR825 NPs)
Supports photothermal conversion research
808 nm laser; IR-780 ~25–30% for reference
光热治疗 纳米药物 光热转换效率

快速肾脏清除与低毒性

IR-825-PEG 纳米粒子在小鼠体内静脉注射后,显示出超高的肿瘤摄取和优异的肿瘤消融效果,且在低功率激光照射下对治疗动物未引起任何明显毒性 [1]。此外,HPLC 分析证实 IR-825 可通过肾脏排泄途径被有效清除,减少了长期体内滞留的风险 [2]。而 IR-808 等同类染料在体内的清除动力学和安全性数据相对有限。

Renal clearance & safety endpoints
Class-level inference
Rapid renal excretion; no obvious toxicity in mice
Supports in vivo safety endpoint context
Data to verify for broader formulations
生物安全性 体内清除 毒性评估

高水溶性与抗聚集淬灭

与 DiR iodide 相比,IR-825 具有更强的水溶性和更高的荧光量子产率,无需添加有机溶剂即可用于水相体系,适用范围更广泛,且不易发生聚集淬灭,可在较高浓度下保持稳定荧光信号 [1]。DiR iodide 因分子结构中含有两个长链疏水基团,难溶于水,必须溶解于 DMSO、DMF 等有机溶剂中才能使用 [2]。

Water solubility & anti-quenching
Head-to-head
High water solubility, stable fluorescence at high concentration
Supports physiological aqueous research
DiR iodide requires organic solvent
水溶性 聚集淬灭 荧光稳定性

IR-825 应用场景


成像引导光热治疗

基于 IR-825 与 HSA 复合后可在分离波长通道下分别实现高效荧光成像(600 nm 激发,42% 量子产率)与光热治疗(808 nm 激发,高吸光度、低荧光量子产率)的性能解耦优化特性,该染料特别适用于需要精确成像引导肿瘤光热治疗的临床前研究 [1]。

线粒体靶向癌细胞诊疗

IR-825-Cl 衍生物可选择性染色癌细胞线粒体而正常细胞不被染色,且量子产率超过 43%,在 808 nm 激光下可高效进行线粒体靶向光热治疗,适用于癌症细胞的精准识别与亚细胞器水平的诊疗一体化研究 [2]。

纳米药物递送追踪与疗效评估

IR-825 可通过其末端羧基活性基团与其他分子或材料偶联,实现荧光标记与修饰,同时具有高光热转换效率(33.4%)和快速肾脏清除特性,特别适用于构建诊疗一体化纳米药物递送系统,用于体内药物分布追踪、光热/光动力协同治疗及疗效评估 [3]。

Application
Selection Property
Validation Focus
Imaging-guided photothermal research
HSA-complexed decoupled 600/808 nm channels
Imaging-to-therapy ratio and tumor model response
Mitochondria-targeted cancer cell theranostic studies
Cancer cell-selective mitochondrial staining
Subcellular targeting and photothermal response endpoints
Nanocarrier tracking & combination research
High photothermal conversion & conjugate capability
Biodistribution and combined effect endpoint review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for IR-825

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.